Cas no 2985-80-0 (2-Benzoyl-5-chlorophenol)

• Product Name: 2-Benzoyl-5-chlorophenol
• CAS No: 2985-80-0
• MF: C₁₃H₉ClO₂
• MW: 232.66236281395
• CID: 1440296
• PubChem ID: 41389
• Update Time: 2025-06-14

2-Benzoyl-5-chlorophenol Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-chloro-2-hydroxyphenyl)phenyl-
• (4-chloro-2-hydroxyphenyl)(phenyl)methanone
• AKOS033191382
• G54545
• DTXSID60203813
• NS00132772
• (4-chloro-2-hydroxyphenyl)phenylmethanone
• Z838954588
• 55299-12-2
• 2-benzoyl-5-chlorophenol
• SCHEMBL460727
• AE-562/11333719
• EN300-55699
• CHLOROHYDROXYBENZOPHENONE
• 2985-80-0
• (4-chloro-2-hydroxyphenyl)-phenylmethanone
• 2-Benzoyl-5-chlorophenol

• Inchi： 1S/C13H9ClO2/c14-10-6-7-11(12(15)8-10)13(16)9-4-2-1-3-5-9/h1-8,15H
• InChI Key： JYFJHKRWGLEWKH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 232.02917
• Monoisotopic Mass: 232.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2-Benzoyl-5-chlorophenol

Comprehensive Overview of 2-Benzoyl-5-chlorophenol (CAS No. 2985-80-0): Properties, Applications, and Industry Insights

2-Benzoyl-5-chlorophenol (CAS 2985-80-0), a specialized organic compound, has garnered significant attention in pharmaceutical intermediates, UV stabilizers, and specialty chemical synthesis. Its molecular structure combines a benzoyl group with a chlorinated phenol moiety, enabling unique reactivity. Recent studies highlight its role in advanced material science, particularly in polymer additives, where its UV-absorbing properties align with growing demand for sustainable photostabilizers.

The compound’s synthesis pathway often involves Friedel-Crafts acylation, a topic frequently searched in academic and industrial forums. Researchers emphasize its selective chlorination process, which optimizes yield while minimizing byproducts—a critical consideration for green chemistry initiatives. Analytical techniques like HPLC and GC-MS are essential for purity verification, addressing common queries about quality control in fine chemical production.

Market trends reveal rising interest in 2-Benzoyl-5-chlorophenol derivatives for cosmetic formulations, driven by consumer demand for broad-spectrum sunscreen agents. Regulatory-compliant variants (e.g., REACH-registered grades) dominate European markets, while high-purity (>98%) versions are prioritized in North American R&D. This aligns with Google Scholar data showing increased searches for "phenolic UV filters" and "chlorinated aromatic stabilizers."

From a technical perspective, the compound’s solubility profile (soluble in ethanol, acetone; insoluble in water) makes it versatile for formulation chemists. Patent analyses indicate novel applications in antimicrobial coatings, where its phenolic backbone enhances efficacy against gram-positive bacteria—a hotspot in post-pandemic material innovation.

Environmental persistence studies of chlorinated aromatics like 2985-80-0 remain a key discussion point. Recent OECD 301 biodegradability tests show moderate persistence, prompting development of bio-based alternatives—a trending topic in sustainable chemistry circles. Storage recommendations typically emphasize amber glass containers to prevent photodegradation, a detail often overlooked in material safety data sheets.

In analytical applications, 2-Benzoyl-5-chlorophenol serves as a reference standard for HPLC calibration, particularly in methods detecting trace phenolic contaminants. Laboratories frequently search for "CAS 2985-80-0 certified reference materials," reflecting its importance in environmental monitoring protocols. The compound’s distinct UV-Vis spectrum (λ_max 278 nm) facilitates method development for emerging pollutants.

Industry forecasts suggest growth in custom synthesis services for this compound, catering to niche applications like liquid crystal intermediates and electronic chemicals. Suppliers increasingly highlight cGMP-compliant production capabilities to meet pharmaceutical sector demands, responding to search trends for "FDA-approved phenolic intermediates."

Thermal stability data (decomposition >200°C) positions 2-Benzoyl-5-chlorophenol as viable for high-temperature processing applications. This property, combined with its radical scavenging potential, fuels research in antioxidant additives for engineering plastics—addressing common queries about "phenolic antioxidants for polymers" in technical forums.

Emerging studies explore its chelating behavior toward transition metals, with potential applications in catalytic systems. This interdisciplinary angle connects organic chemistry with materials science, a crossover topic gaining traction in research publications and grant proposals.

For procurement specialists, batch-to-batch consistency in melting point (94-97°C) and assay purity remains a key purchasing criterion. Vendor audits often focus on residual solvent levels, reflecting heightened quality expectations in the fine chemicals sector—a frequent discussion point in LinkedIn industry groups.